N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H12Cl2N2O3/c23-14-10-16(24)20-17(11-14)26-22(29-20)13-5-3-6-15(8-13)25-21(27)19-9-12-4-1-2-7-18(12)28-19/h1-11H,(H,25,27)
• InChI Key: ACTCDUPXTDVWHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC=CC(=C3)C4=NC5=C(O4)C(=CC(=C5)Cl)Cl
• Molecular Formula: C22H12Cl2N2O3
• Molecular Weight: 423.2 g/mol

Description

N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-1-benzofuran-2-carboxamide, commonly known as DBZ, is a chemical compound that has been extensively researched for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. DBZ belongs to the class of benzoxazole derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of DBZ is primarily mediated through its interaction with various cellular signaling pathways, including the Notch signaling pathway and the Wnt signaling pathway. DBZ has been found to inhibit the activity of the Notch signaling pathway by blocking the cleavage of the Notch receptor, which is essential for its activation. This, in turn, leads to the suppression of downstream signaling events, resulting in the inhibition of cell proliferation and survival. DBZ has also been shown to modulate the activity of the Wnt signaling pathway, which plays a critical role in the development and maintenance of various tissues and organs.
Biochemical and Physiological Effects:
DBZ has been found to exhibit a wide range of biochemical and physiological effects, including inhibition of cell proliferation and survival, induction of apoptosis, modulation of neurotransmitter release and receptor activity, and regulation of gene expression. These effects are primarily mediated through its interaction with various cellular signaling pathways, as discussed above.

Advantages and Limitations for Lab Experiments

DBZ has several advantages as a research tool, including its high potency, selectivity, and specificity for its target proteins. However, it also has some limitations, including its low solubility in water and its potential toxicity at higher concentrations.

Future Directions

There are several future directions for research on DBZ. One area of interest is the development of more potent and selective DBZ analogs for the treatment of various diseases, including cancer and neurodegenerative disorders. Another area of interest is the elucidation of the molecular mechanisms underlying the effects of DBZ on cellular signaling pathways, which could lead to the identification of new therapeutic targets. Finally, the development of novel drug delivery systems for DBZ could enhance its efficacy and reduce its potential toxicity.

Scientific Research Applications

DBZ has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is its role as a potential therapeutic agent for the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. DBZ has been found to exhibit anticancer activity by inhibiting the Notch signaling pathway, which plays a critical role in the development and progression of many types of cancers. In addition, DBZ has also been shown to have neuroprotective effects by modulating the activity of various neurotransmitters and receptors in the brain.